Cas no 28466-17-3 (Methanone,[4-(dimethylamino)-1H-pyrazol-1-yl]phenyl-)

• Product Name: Methanone,[4-(dimethylamino)-1H-pyrazol-1-yl]phenyl-
• CAS No: 28466-17-3
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 259398
• PubChem ID: 206691
• Update Time: 2025-04-19

Methanone,[4-(dimethylamino)-1H-pyrazol-1-yl]phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone,[4-(dimethylamino)-1H-pyrazol-1-yl]phenyl-
• [4-(dimethylamino)pyrazol-1-yl]-phenylmethanone
• DTXSID60182679
• 28466-17-3
• 1-Benzoyl-4-(dimethylamino)pyrazole
• Pyrazole, 1-benzoyl-4-(dimethylamino)-
• BRN 0521414

• Inchi： 1S/C12H13N3O/c1-14(2)11-8-13-15(9-11)12(16)10-6-4-3-5-7-10/h3-9H,1-2H3
• InChI Key： NWWCMNGCHJKDOC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)N1C=C(C=N1)N(C)C

Computed Properties

• Exact Mass: 215.10599
• Monoisotopic Mass: 215.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• PSA: 38.13